Cas no 1782237-69-7 (2-methylimidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 2-methylimidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 1782237-69-7
• MF: C₈H₇ClN₂O₂S
• MW: 230.671379327774
• CID: 5162181
• PubChem ID: 84029379
• Update Time: 2025-10-21

2-methylimidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-sulfonyl chloride, 2-methyl-
• 2-methylimidazo1,2-apyridine-3-sulfonyl chloride

• Inchi： 1S/C8H7ClN2O2S/c1-6-8(14(9,12)13)11-5-3-2-4-7(11)10-6/h2-5H,1H3
• InChI Key： KYVZYGLFBWVVLG-UHFFFAOYSA-N
• SMILES： C12=NC(C)=C(S(Cl)(=O)=O)N1C=CC=C2

Additional information on 2-methylimidazo1,2-apyridine-3-sulfonyl chloride

Introduction to 2-Methylimidazo[1,2-a]pyridine-3-sulfonyl Chloride (CAS No. 1782237-69-7)

2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 1782237-69-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2-methylimidazo[1,2-a]pyridine core and a sulfonyl chloride functional group. These characteristics make it an attractive building block for the synthesis of various biologically active molecules.

The chemical structure of 2-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride consists of a heterocyclic ring system with a sulfonyl chloride moiety attached at the 3-position. The presence of the sulfonyl chloride group imparts high reactivity, enabling it to readily undergo nucleophilic substitution reactions. This reactivity is crucial for its use in the synthesis of sulfonamides and other derivatives, which are important in drug discovery and development.

Recent studies have highlighted the potential of 2-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers synthesized a series of sulfonamide derivatives and evaluated their biological activities, finding that several compounds showed significant inhibition of pro-inflammatory cytokines and tumor cell proliferation.

In another notable study, scientists at a leading pharmaceutical company explored the use of 2-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride in the development of selective inhibitors for specific protein kinases. Protein kinases are key enzymes involved in various cellular processes, including signal transduction and cell cycle regulation. The study identified several derivatives that demonstrated high selectivity and potency against specific kinases, making them promising candidates for further drug development.

The synthetic versatility of 2-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride is another key factor contributing to its importance in medicinal chemistry. The compound can be readily modified through various synthetic routes to introduce different functional groups and substituents. This flexibility allows researchers to fine-tune the pharmacological properties of the resulting derivatives, optimizing their efficacy and selectivity.

In addition to its applications in drug discovery, 2-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride has also been studied for its potential use in chemical biology research. For example, researchers have utilized this compound as a tool to probe the interactions between small molecules and biological targets. By synthesizing labeled derivatives, they were able to gain insights into the binding mechanisms and cellular pathways involved in various biological processes.

The safety profile of 2-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride is an important consideration for its use in pharmaceutical research. While it is generally considered safe when handled properly under laboratory conditions, appropriate precautions should be taken to avoid exposure to skin or inhalation. Researchers should follow standard safety protocols and use personal protective equipment (PPE) when working with this compound.

In conclusion, 2-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 1782237-69-7) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and high reactivity make it an essential building block for the synthesis of biologically active molecules. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in the development of novel therapeutic agents.